Cas no 5217-47-0 (1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione)
5217-47-0 structure
Product Name:1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione
1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Diethyl-2-thiobarbituric acid
- 1,3-Diethyldihydro-2-thioxopyrimidine-4,6(1H,5H)-dione
- 1.3-Diethyl-2-thiobarbituricacid
- 1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione
- STK201353
- 3-[3-(Piperidin-1-ylmethyl)pheno xy]propan-1-amine oxalic acid salt
- MLS003106467
- 1,3-Diethylthiobarbituric acid
- 4,6(1H,5H)-Pyrimidinedione, 1,3-diethyldihydro-2-thioxo-
- 1,3-diethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
- MFCD00006676
- BS-28659
- N,N'-Diethylthiobarbituric acid
- AKOS000119446
- 5217-47-0
- SCHEMBL1033205
- SB58150
- DB-052084
- UNII-BXB40M6A7W
- SR-01000311815-1
- 1,3-Diethyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione #
- 1,3-Diethyl-2-thiobarbituric acid, 99%
- F87998
- SHBTUGJAKBRBBJ-UHFFFAOYSA-
- NSC158284
- NS00032439
- EN300-18198
- CHEMBL2136061
- SR-01000311815
- 1U6
- J-803024
- NSC-158284
- N,N'-Diethyl-2-thiobarbituric acid
- SMR001821370
- Z57354986
- BXB40M6A7W
- EINECS 226-010-7
- CS-0204337
- 4,5H)-Pyrimidinedione, 1,3-diethyldihydro-2-thioxo-
- Q27274941
- InChI=1/C8H12N2O2S/c1-3-9-6(11)5-7(12)10(4-2)8(9)13/h3-5H2,1-2H3
- Barbituric acid, 1,3-diethyl-2-thio-
- 1.3-Diethyl-2-thiobarbituric acid
- DTXSID0022222
- Barbituric acid,3-diethyl-2-thio-
- NSC 158284
-
- MDL： MFCD00006676
- Inchi： InChI=1S/C8H12N2O2S/c1-3-9-6(11)5-7(12)10(4-2)8(9)13/h3-5H2,1-2H3
- InChI Key： SHBTUGJAKBRBBJ-UHFFFAOYSA-N
- SMILES： C(N1C(CC(=O)N(CC)C1=S)=O)C
Computed Properties
- Exact Mass: 200.06200
- Monoisotopic Mass: 200.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.5
- Topological Polar Surface Area: 72.7A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.29g/cm3
- Melting Point: 109-112 °C (lit.)
- Boiling Point: 273.4ºC at 760mmHg
- Flash Point: 119.2ºC
- Refractive Index: 1.67
- Solubility: 1 M NaOH: soluble50mg/mL, clear, colorless to light yellow
- PSA: 72.71000
- LogP: 0.24780
- Solubility: Not determined
1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H317
- Warning Statement： P280-P301+P310
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- WGK Germany：3
- Hazard Category Code： 25-43
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- Storage Condition：hormone
- Safety Term：S22;S24/25
1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM165111-100g |
1,3-Diethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione |
5217-47-0 | 95% | 100g |
$327 | 2021-08-05 | |
| Chemenu | CM165111-25g |
1,3-Diethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione |
5217-47-0 | 95% | 25g |
$255 | 2024-07-15 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 161950-50G |
1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione |
5217-47-0 | 50g |
¥4015.88 | 2023-12-10 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D913864-5g |
1,3-Diethyl-2-thiobarbituric acid |
5217-47-0 | 99% | 5g |
￥912.00 | 2022-01-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02388-50g |
1,3-Diethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione |
5217-47-0 | 99% | 50g |
¥2468.0 | 2024-07-19 | |
| Enamine | EN300-18198-0.05g |
1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione |
5217-47-0 | 97% | 0.05g |
$19.0 | 2023-09-19 | |
| Enamine | EN300-18198-0.1g |
1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione |
5217-47-0 | 97% | 0.1g |
$19.0 | 2023-09-19 | |
| Enamine | EN300-18198-0.25g |
1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione |
5217-47-0 | 97% | 0.25g |
$19.0 | 2023-09-19 | |
| Enamine | EN300-18198-0.5g |
1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione |
5217-47-0 | 97% | 0.5g |
$28.0 | 2023-09-19 | |
| Enamine | EN300-18198-1.0g |
1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione |
5217-47-0 | 97% | 1g |
$37.0 | 2023-06-12 |
1,3-diethyl-2-sulfanylidene-1,3-diazinane-4,6-dione Related Literature
-
1. Reactions of 1,3-diethyl-2-thiobarbituric acid with aldehydes: formation of arylbis(1,3-diethyl-2-thiobarbitur-5-yl)methanes?? and crystallographic evidence for ground state polarisation in 1,3-diethyl-5-[4-(dimethylamino)benzylidene]-2-thiobarbituric acidJason Adamson,Benjamin J. Coe,Helen L. Grassam,John C. Jeffery,Simon J. Coles,Michael B. Hursthouse J. Chem. Soc. Perkin Trans. 1 1999 2483
-
Zhi-Guo Zhang,Haijun Fan,Jie Min,Siyuan Zhang,Jing Zhang,Maojie Zhang,Xia Guo,Xiaowei Zhan,Yongfang Li Polym. Chem. 2011 2 1678
-
Vladyslav Polishchuk,Andrii Kulinich,Sergey Suikov,Eduard Rusanov,Mykola Shandura New J. Chem. 2022 46 1273
-
Mai A. Khaled,Mohamed A. Ismail,Ahmed. A. El-Hossiany,Abd El-Aziz S. Fouda RSC Adv. 2021 11 25314
-
Balaji Babu,John Mack,Tebello Nyokong New J. Chem. 2021 45 5654
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